Cas no 1395492-99-5 (tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate)

tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate structure
1395492-99-5 structure
Product Name:tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate
CAS No:1395492-99-5
MF:C12H17N3O3
MW:251.281682729721
CID:1028536
PubChem ID:71711052
Update Time:2025-04-20

tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate
    • tert-butyl 3-oxo-2,5,6,8-tetrahydropyrido[3,4-c]pyridazine-7-carboxylate
    • DTXSID20856743
    • 1395492-99-5
    • CS-0136405
    • EN300-27784158
    • tert-Butyl 3-oxo-2,5,6,8-tetrahydropyrido[3,4-c]pyridazine-7(3H)-carboxylate
    • AT30773
    • AKOS022172170
    • tert-butyl 3-hydroxy-5H,6H,7H,8H-pyrido[3,4-c]pyridazine-7-carboxylate
    • 3-Oxo-2,5,6,8-tetrahydro-3H-pyrido[3,4-c]pyridazine-7-carboxylic acid tert-butyl ester
    • tert-Butyl3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate
    • TERT-BUTYL 3-HYDROXY-5,8-DIHYDROPYRIDO[3,4-C]PYRIDAZINE-7(6H)-CARBOXYLATE
    • 3-Hydroxy-5,8-dihydro-6H-pyrido[3,4-c]pyridazine-7-carboxylic acid tert-butyl ester
    • SCHEMBL25390711
    • MDL: MFCD22565636
    • Inchi: 1S/C12H17N3O3/c1-12(2,3)18-11(17)15-5-4-8-6-10(16)14-13-9(8)7-15/h6H,4-5,7H2,1-3H3,(H,14,16)
    • InChI Key: YLXLIOQJOYQKCL-UHFFFAOYSA-N
    • SMILES: O(C(N1CC2C(=CC(NN=2)=O)CC1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 251.12699141g/mol
  • Monoisotopic Mass: 251.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 71Ų

tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate Pricemore >>

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tert-Butyl 3-oxo-2,3,5,6-tetrahydropyrido[3,4-c]pyridazine-7(8H)-carboxylate
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